3-Bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C12H7BrClN3
• Molecular Weight: 308.56 g/mol
• IUPAC Name: 3-bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C12H7BrClN3/c13-10-11(8-4-2-1-3-5-8)16-17-9(14)6-7-15-12(10)17/h1-7H
• InChI Key: AFYXHPFBAPBKRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=CC=NC3=C2Br)Cl

Description

3-Bromo-7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C12H7BrClN3 and its molecular weight is 308.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Chloro-2-phenylpyrazolo[1,5-α]pyrimidine (0.1 g, 0.44 mmol, prepared as described in J. Med. Chem. 1981, 24, 610) was dissolved in dichloromethane (5 mL) and to this solution was added N-bromosuccinimide (108 mg, 0.61 mmol). The resulting reaction mixture was stirred for 30 minutes. Additional dichloromethane was added and the mixture was extracted with sodium hydroxide (1N), water and a saturated aqueous sodium chloride solution. The organic phase was dried over magnesium sulfate, filtered and concentrated. The resulting solid was purified by silica gel chromatography (ethyl acetate:hexane 1:2) to give 110 mg (82%) of 3-bromo-7-chloro-2-phenylpyrazolo[1,5-α]pyrimidine as a yellow solid.